Cas no 2306277-14-3 (2-(6-bromo-8-fluoro-3-quinolyl)ethanol)

• Product Name: 2-(6-bromo-8-fluoro-3-quinolyl)ethanol
• CAS No: 2306277-14-3
• MF: C₁₁H₉BrFNO
• MW: 270.097665548325
• CID: 6235662
• PubChem ID: 138755820
• Update Time: 2026-03-11

2-(6-bromo-8-fluoro-3-quinolyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-8-fluoro-3-quinolyl)ethanol
• 2-(6-bromo-8-fluoroquinolin-3-yl)ethan-1-ol
• 2306277-14-3
• P20120
• PS-15798
• PB42255
• CS-0309456
• 2-(6-Bromo-8-fluoroquinolin-3-yl)ethanol

• Inchi： 1S/C11H9BrFNO/c12-9-4-8-3-7(1-2-15)6-14-11(8)10(13)5-9/h3-6,15H,1-2H2
• InChI Key： DHESJJLUIDPALA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(C=1)=CC(=CN=2)CCO)F

Computed Properties

• Exact Mass: 268.98515g/mol
• Monoisotopic Mass: 268.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(6-bromo-8-fluoro-3-quinolyl)ethanol

Comprehensive Overview of 2-(6-bromo-8-fluoro-3-quinolyl)ethanol (CAS No. 2306277-14-3): Properties, Applications, and Research Insights

2-(6-bromo-8-fluoro-3-quinolyl)ethanol (CAS No. 2306277-14-3) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its bromo and fluoro substituents, exhibits unique electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "quinoline-based building blocks" or "halogenated ethanol derivatives," reflecting its relevance in drug discovery and functional material design.

The structural features of 2-(6-bromo-8-fluoro-3-quinolyl)ethanol include a quinoline core modified with a hydroxyethyl side chain, which enhances its solubility and reactivity in cross-coupling reactions. This aligns with the growing demand for "click chemistry reagents" and "heterocyclic scaffolds" in medicinal chemistry. Recent studies highlight its potential in targeting kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance—a hot topic in 2024.

From a synthetic perspective, CAS No. 2306277-14-3 serves as a precursor for Pd-catalyzed couplings, including Suzuki-Miyaura and Buchwald-Hartwig reactions. Its 6-bromo-8-fluoro substitution pattern offers regioselectivity advantages, a feature often queried in "directed metalation strategies" searches. The compound’s stability under ambient conditions also makes it suitable for "high-throughput screening" workflows, a key focus area for AI-driven drug discovery platforms.

In material science, 2-(6-bromo-8-fluoro-3-quinolyl)ethanol contributes to the development of organic semiconductors and luminescent materials. Its electron-withdrawing groups improve charge transport properties, resonating with trends in "OLED technology" and "sustainable electronics." Environmental considerations are addressed through its compatibility with green solvent systems, a priority for industries complying with REACH regulations.

Analytical characterization of this compound typically involves HPLC purity assays, NMR spectroscopy, and mass spectrometry—techniques frequently searched alongside "QC protocols for intermediates." Suppliers often emphasize its availability in "GMP-grade batches" to meet stringent pharmaceutical standards. Storage recommendations (-20°C under inert atmosphere) and handling guidelines are critical for maintaining its stability, a common concern for laboratory users.

Future research directions for CAS No. 2306277-14-3 may explore its utility in PROTAC degraders or covalent inhibitors, aligning with the rise of targeted protein degradation therapies. Its modular structure supports combinatorial chemistry approaches, answering the demand for "diverse fragment libraries" in virtual screening. As the scientific community prioritizes "AI-augmented molecular design," this compound’s data-rich profile (e.g., LogP, hydrogen bond acceptors) becomes increasingly valuable for machine learning models.

In summary, 2-(6-bromo-8-fluoro-3-quinolyl)ethanol represents a versatile tool for interdisciplinary research. Its dual applicability in life sciences and advanced materials, combined with compliance with modern ESG criteria, positions it as a sustainable choice for innovation-driven projects. For researchers seeking "halogenated quinoline analogs" or "tailored synthetic intermediates," this compound offers a compelling balance of reactivity, stability, and functional diversity.